Cas no 331247-49-5 (methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate)
methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate
- methyl 4-(naphtho[1,2-d]thiazol-2-ylcarbamoyl)benzoate
- Benzoic acid, 4-[(naphtho[1,2-d]thiazol-2-ylamino)carbonyl]-, methyl ester
- Oprea1_300072
- methyl 4-(benzo[e][1,3]benzothiazol-2-ylcarbamoyl)benzoate
- AB00138097-02
- SR-01000444402-1
- SR-01000444402
- AKOS008487378
- EU-0072729
- methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate
- F0473-0347
- ZINC00974721
- 331247-49-5
-
- Inchi: 1S/C20H14N2O3S/c1-25-19(24)14-8-6-13(7-9-14)18(23)22-20-21-17-15-5-3-2-4-12(15)10-11-16(17)26-20/h2-11H,1H3,(H,21,22,23)
- InChI Key: MNIXHTSENGSRCZ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C(NC2=NC3=C4C(C=CC=C4)=CC=C3S2)=O)C=C1
Computed Properties
- Exact Mass: 362.07251349g/mol
- Monoisotopic Mass: 362.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.409±0.06 g/cm3(Predicted)
- pka: 10.27±0.43(Predicted)
methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0473-0347-2μmol |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-5μmol |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-10μmol |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-20μmol |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-1mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-2mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-3mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-4mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-5mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0473-0347-10mg |
methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate |
331247-49-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate
Exploring the Unique Properties and Applications of Methyl 4-({Naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate (CAS No. 331247-49-5)
In the realm of organic chemistry and pharmaceutical research, methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate (CAS No. 331247-49-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its naphthothiazole core and ester-functionalized benzoate moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and specialty chemical formulations.
The molecular structure of methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate combines a naphthalene ring fused with a thiazole heterocycle, offering π-conjugation and electron-rich properties. These attributes make it valuable for designing fluorescent probes, organic semiconductors, and pharmacologically active compounds. Recent studies highlight its potential in targeting enzyme inhibition, particularly in kinase-related pathways, aligning with the growing interest in precision medicine and targeted therapies.
From a synthetic perspective, the carbamoyl benzoate group in this compound provides a reactive handle for further derivatization. Chemists leverage this feature to create libraries of analogs for high-throughput screening (HTS) in drug development. The ester moiety also facilitates solubility tuning, a critical factor in bioavailability optimization—a hot topic in pharmaceutical formulation discussions. As the demand for small-molecule therapeutics rises, compounds like CAS No. 331247-49-5 are pivotal in addressing challenges such as drug delivery and metabolic stability.
Beyond pharmaceuticals, methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate finds niche applications in advanced materials. Its rigid, planar structure contributes to charge transport properties, making it a candidate for organic electronics like OLEDs and photovoltaic devices. With the global push toward sustainable energy, researchers are investigating such π-conjugated systems to enhance the efficiency of light-harvesting materials.
Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry—techniques frequently searched by chemists troubleshooting synthesis or purity issues. Stability studies under varying pH and temperature conditions are also essential, given the compound’s sensitivity to hydrolysis due to its ester linkage. These aspects resonate with the broader scientific community’s focus on quality control and method validation in chemical manufacturing.
In summary, methyl 4-({naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzoate (CAS No. 331247-49-5) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from drug discovery scaffolds to functional materials—underscore its relevance in contemporary research. As innovations in green chemistry and AI-assisted molecular design advance, this compound is poised to play a pivotal role in addressing complex scientific and industrial challenges.
331247-49-5 (methyl 4-({naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)